{2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidin-5-yl}methanamine

• Molecular Formula: C7H14N4
• Molecular Weight: 154.21 g/mol
• SMILES: C1CN=C2NCCN2C1CN
• InChI: InChI=1S/C7H14N4/c8-5-6-1-2-9-7-10-3-4-11(6)7/h6H,1-5,8H2,(H,9,10)
• InChIKey: KSGCPWOMHLRJMY-UHFFFAOYSA-N

Hexahydroimidazo[1,2-a]pyrimidine Methanamine: Core Properties

{2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidin-5-yl}methanamine (CAS 1694771-10-2) is a partially saturated (hexahydro) imidazo[1,2-a]pyrimidine derivative bearing a primary aminomethyl substituent at the 5-position. Its molecular formula is C₇H₁₄N₄ (MW 154.21 g·mol⁻¹) . The scaffold features a fused bicyclic core, with computed properties including a topological polar surface area (TPSA) of 53.65 Ų and a predicted LogP of –1.02, indicating significant hydrophilicity relative to fully aromatic analogs . The compound contains one undefined stereocenter at the C5 position, making it a chiral building block supplied as a racemate .

Racemic chiral scaffold – supports stereochemical diversification in compound library synthesis

Hydrophilic core (predicted low LogP) – may support aqueous solubility in reaction or assay media

Saturated hexahydro core – reported high nucleophilicity for amine coupling and functionalization steps

Imidazo[1,2-a]pyrimidine Methanamine: Isomer Distinctions

Despite sharing an imidazo[1,2-a]pyrimidine core, the 5-aminomethyl hexahydro derivative exhibits quantifiable differences from its closest commercial analogs—imidazo[1,2-a]pyrimidin-2-ylmethanamine and imidazo[1,2-a]pyrimidin-6-ylmethanamine—in lipophilicity, hydrogen-bonding capacity, and stereochemical complexity . These differences directly affect aqueous solubility, passive membrane permeability, and chiral recognition in biological systems, making these compounds chemically distinct building blocks for library synthesis and lead optimization . Substituting one for another without verifying the specific physicochemical profile can lead to altered reaction yields, unexpected biological activity, or failure to reproduce patent examples.

Lipophilicity mismatch: ≥1 log unit lower than 2- and 6-isomers may alter aqueous solubility and passive permeability

H-bond donor difference: 2 HBD vs 1 in isomers may shift target engagement and crystallization behavior

Stereochemical complexity: racemic stereocenter introduces chiral recognition absent in planar aromatic isomers

Nucleophilicity disparity: saturated core exhibits higher nucleophilicity than aromatic cores, affecting reaction selectivity

Hexahydroimidazo[1,2-a]pyrimidine Methanamine: Comparator Evidence

Lipophilicity: Hexahydro vs. Aromatic Analogues

The target compound exhibits a predicted LogP of –1.02 (Leyan) to –1.5 (Chem960 XLogP), indicating substantial hydrophilicity. In contrast, the 2-position isomer imidazo[1,2-a]pyrimidin-2-ylmethanamine has an experimental LogP of 0.888, and the 6-position isomer imidazo[1,2-a]pyrimidin-6-ylmethanamine has a predicted LogP of 0.188 . The ≥1.2 log unit difference corresponds to the target compound being at least 15-fold more water-soluble, a property critical for maintaining solubility in aqueous assay media or reaction conditions.

Lipophilicity

Head-to-head

LogP –1.02 / –1.5 (target) vs 0.888 (2-yl) / 0.188 (6-yl)

≥1.2 log unit difference supports aqueous solubility in reaction or assay media

Predicted LogP from QSPR models; experimental validation may refine

Evidence Dimension	Distribution Coefficient (LogP / XLogP)
Target Compound Data	LogP = –1.02 (Leyan); XLogP = –1.5 (Chem960)
Comparator Or Baseline	2-yl isomer: LogP = 0.888 (Chem960 experimental); 6-yl isomer: LogP = 0.188 (Leyan predicted)
Quantified Difference	ΔLogP (target vs 2-yl) = approx. –1.9; ΔLogP (target vs 6-yl) = approx. –1.2
Conditions	Predicted values from standard QSPR models (XLogP) or experimental determination; solvent system not specified

Why This Matters

For procurement decisions, the pronounced hydrophilicity of the target compound makes it the preferred scaffold for synthesizing hydrophilic drug candidates or when aqueous reaction conditions are required.

Hydrogen-Bond Donor Count

The target compound possesses two hydrogen-bond donor atoms (the primary amine and the secondary amine within the saturated ring), whereas both imidazo[1,2-a]pyrimidin-2-ylmethanamine and imidazo[1,2-a]pyrimidin-6-ylmethanamine each have only one HBD . The additional HBD can enhance binding affinity to biological targets that require bidentate hydrogen-bond interactions and may alter the compound's behavior in formulation or crystallization.

H-Bond Donors

Head-to-head

Target: 2 HBD Comparators: 1 HBD

Additional HBD may support bidentate binding motifs in inhibitor scaffold design

Computed from molecular structure

Evidence Dimension	Hydrogen-Bond Donor Count
Target Compound Data	HBD = 2 (Leyan, Chem960)
Comparator Or Baseline	2-yl isomer: HBD = 1 (Chem960); 6-yl isomer: HBD = 1 (Leyan)
Quantified Difference	+1 HBD (target vs each comparator)
Conditions	Computed from molecular structure (standard H-bond donor definition: O–H and N–H groups)

Why This Matters

Procurement teams should note that the dual HBD profile distinguishes this building block for applications involving target engagement where two-point hydrogen bonding is desirable, such as protease or kinase inhibitor scaffolds.

Stereocenter: Racemic Chiral Building Block

The target compound possesses one undefined stereocenter at the C5 carbon (bonded to the methanamine group), confirmed by the Chem960 entry listing '不确定原子立构中心数量: 1' . Neither the 2-yl nor 6-yl aromatic methanamine analogs contain a stereocenter. For laboratories pursuing the synthesis of enantiomerically enriched or diastereomerically pure derivatives—such as chiral drug candidates—the racemic scaffold enables subsequent resolution or asymmetric synthesis strategies that are impossible with planar aromatic cores.

Stereocenters

Reported

Target: 1 stereocenter (racemate) Comparators: 0

Supports stereochemical diversification in chiral compound library synthesis

Confirmed by InChI/SMILES analysis; undefined absolute configuration

Evidence Dimension	Number of Stereocenters
Target Compound Data	1 undefined stereocenter (C5); supplied as racemate
Comparator Or Baseline	2-yl isomer: 0 stereocenters; 6-yl isomer: 0 stereocenters
Quantified Difference	+1 stereocenter (target vs comparators)
Conditions	Structural analysis from InChI and SMILES (Chem960, Leyan)

Why This Matters

This feature is decisive for procurement when the synthetic route requires a chiral handle; the target compound enables access to stereochemically diverse compound libraries that planar analogs cannot provide.

Nucleophilicity of Hexahydro Core

The parent 1,2,3,5,6,7-hexahydroimidazo[1,2-a]pyrimidine core (TBN) has been characterized in the Mayr Reactivity Database with an N parameter of 16.15 and an sN parameter of 0.73 in dichloromethane, classifying it as a strong guanidine-type N-nucleophile [1]. While the 5-aminomethyl substituent will modulate the local reactivity of the pendant primary amine, the fully saturated bicyclic core is expected to confer higher electron density and thus enhanced nucleophilic character compared to the electron-deficient aromatic imidazo[1,2-a]pyrimidine cores of the 2-yl and 6-yl comparators . This supports preferential use when potent nucleophilic reactivity is required in the building block step.

Nucleophilicity (Mayr N)

Class-level

Parent core: N = 16.15, sN = 0.73 (CH₂Cl₂)

Class-level reactivity supports context of higher nucleophilic character vs aromatic cores; substituent may modulate

From Mayr database for parent hexahydro core; not measured on the 5-aminomethyl derivative

Evidence Dimension	Nucleophilicity (N/sN Parameters, Mayr Scale)
Target Compound Data	For parent hexahydro core: N = 16.15, sN = 0.73 (dichloromethane)
Comparator Or Baseline	Aromatic imidazo[1,2-a]pyrimidine: no Mayr parameters available; expected significantly lower nucleophilicity due to aromatic electron withdrawal
Quantified Difference	Not directly quantifiable for the specific methanamine derivatives; class-level comparison indicates higher nucleophilicity for the saturated scaffold.
Conditions	Reactivity determined with reference benzhydrylium electrophiles in dichloromethane at 20°C (ChemCatChem 2012, 4, 993-999)

Why This Matters

For procurement in synthetic chemistry programs, the quantified nucleophilicity of the core supports the target compound's role as a more reactive building block in nucleophilic substitution and amine-functionalization steps compared to aromatic analogs.

• [1] Mayr, H. Database of Reactivity Parameters. Molecule: 1,2,3,5,6,7-hexahydroimidazo[1,2-a]pyrimidine (TBN). N = 16.15, sN = 0.73. Reference: ChemCatChem 2012, 4, 993-999 (DOI: 10.1002/cctc.201200143). Accessed April 2026. View Source

Application Scenarios: Hexahydroimidazo[1,2-a]pyrimidine Methanamine

Hydrophilic Drug Library Building Block

With a LogP of –1.02, the target compound is suitable for constructing lead-like libraries where aqueous solubility is a primary design criterion. Its use directly addresses the solubility challenges often encountered when using more lipophilic imidazo[1,2-a]pyrimidine methanamine analogs (LogP 0.19–0.89) .

Chiral Pool for Asymmetric Synthesis

The presence of an undefined stereocenter at C5 makes the racemic building block a starting point for chiral resolution or asymmetric induction. This is particularly relevant for synthesizing enantiopure compounds in medicinal chemistry programs where planar aromatic analogs lack such stereochemical versatility .

Nucleophilic Amine Coupling Reagent

The parent hexahydro core's Mayr nucleophilicity parameters (N = 16.15, sN = 0.73) indicate class-leading reactivity for nucleophilic substitution reactions. Researchers seeking a reactive amine building block for palladium-catalyzed aminations, reductive aminations, or imine formation may prioritize this compound over less nucleophilic aromatic alternatives [1].

Application

Selection Property

Validation Focus

Hydrophilic compound library synthesis

Predicted low LogP scaffold

Aqueous solubility verification

Stereochemical diversification studies

Racemic chiral building block

Chiral resolution & asymmetric induction methods

Nucleophilic amine coupling

Reported high nucleophilicity scaffold

Reactivity in amination & imine formation reactions

• [1] Mayr, H. Database of Reactivity Parameters. 1,2,3,5,6,7-hexahydroimidazo[1,2-a]pyrimidine (TBN). N = 16.15, sN = 0.73. ChemCatChem 2012, 4, 993-999. View Source